Cas no 92-76-2 (naphthol as-tr purified crystalline)

• Product name: naphthol as-tr purified crystalline
• CAS No: 92-76-2
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 34663
• PubChem ID: 66718

naphthol as-tr purified crystalline Chemical and Physical Properties

Names and Identifiers

• naphthol as-tr purified crystalline
• 4-chloro-3-hydroxy-2-methyl-2-naphthanilide
• naphthol AS-TR
• 4'-Chloro-3-hydroxy-2'-methyl-2-naphthanilide
• N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide
• 3-hydroxy-naphthalene-2-carboxylic acid 4-chloro-2-methyl-anilide
• Amarthol AS-TR
• Azoic C.C.8
• Azoic coupling component 8
• C.I.Azoic Coupling Component 8
• Naftol AS-TR
• naphthol ASTR
• NAPHTHOLAS-TR6
• Tulathol AS-TR.
• 2-Naphtho-o-toluidide, 4′-chloro-3-hydroxy- (6CI, 7CI, 8CI)
• N-(4-Chloro-2-methylphenyl)-3-hydroxy-2-naphthalenecarboxamide (ACI)
• 1-(2′,3′-Hydroxynaphthoylamino)-2-methyl-4-chlorobenzene
• 2-Hydroxynaphthoic acid-3-(2′-methyl-4′-chloro)anilide
• 4′-Chloro-3-hydroxy-2-naphtho-o-toluidide
• 4′-Chloro-3-hydroxy-2′-methyl-2-naphthanilide
• Acna Naphthol T
• Amanil Naphthol AS-TR
• Anthonaphthol AS-TR
• Azoground TR
• Brenthol CT
• C.I. 37525
• C.I. Azoic Coupling Component 8
• Cibanaphthol RCT
• Daito Grounder TR
• Naftolo MTR
• Naphtanilide TR
• Naphtazol TR
• Naphthoide TR
• Naphthol AS-TR Dispersible
• Naphthol TR
• Naphtol AS-TR
• Naphtol AS-TR Supra
• Naphtol AS-TRLL
• Napthol ASTR
• NSC 50686
• NSC 59807
• Red GL Base
• Sanatol TR
• Solunaptol CTL
• Solunaptol CTX
• Tulathol AS-TR
• N-(4-chloro-2-methylphenyl)-3-hydroxynaphthalene-2-carboxamide
• MFCD00021638
• s12002
• 2-Naphthalenecarboxamide, N-(4-chloro-2-methylphenyl)-3-hydroxy-
• 3-hydroxy-2-naphthoic 4-chloro-2-methylanilide
• NSC-50686
• NSC59807
• 4'-chloro-3-hydroxy-2-naphtho-o-toluidide
• NS00021390
• DTXSID2059065
• 3P5BHY5UDZ
• CS-0321823
• 2-Naphtho-o-toluidide, 4'-chloro-3-hydroxy-
• EINECS 202-187-6
• SCHEMBL825861
• N-(4-Chloro-2-methylphenyl)-3-hydroxy-2-naphthalenecarboxamide
• NSC-59807
• DB-057327
• 92-76-2
• 4\\'-Chloro-3-hydroxy-2\\'-methyl-2-naphthanilide
• AKOS003381950
• NCIOpen2_007776
• NSC50686
• UNII-3P5BHY5UDZ

• MDL： MFCD00021638
• Inchi： 1S/C18H14ClNO2/c1-11-8-14(19)6-7-16(11)20-18(22)15-9-12-4-2-3-5-13(12)10-17(15)21/h2-10,21H,1H3,(H,20,22)
• InChI Key： PSRNXESQSJEQMN-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=CC2C(=CC=CC=2)C=1)NC1C(C)=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 311.07100
• Monoisotopic Mass: 311.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 5.2

Experimental Properties

• Color/Form: Dark beige powder
• Density: 1.36
• Boiling Point: 426.1 °C at 760 mmHg
• Flash Point: 426.1 °C at 760 mmHg
• Refractive Index: 1.717
• PSA: 49.33000
• LogP: 4.83250
• Solubility: It is insoluble in water and soluble in pyridine. The dye is nearly colorless in concentrated sulfuric acid, yellow in sodium hydroxide, and insoluble in sodium carbonate solution. It is sensitive to air

naphthol as-tr purified crystalline Security Information

naphthol as-tr purified crystalline Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on naphthol as-tr purified crystalline

Introduction to Naphthol AS-T Purified Crystalline (CAS No. 92-76-2)

Naphthol AS-T Purified Crystalline, identified by the chemical compound code CAS No. 92-76-2, is a highly refined crystalline derivative of naphthol. This compound, belonging to the class of heterocyclic aromatic compounds, has found significant utility in various industrial and research applications. Its unique structural properties and chemical reactivity make it a valuable intermediate in organic synthesis, particularly in the development of dyes, pigments, and specialty chemicals.

The purity of Naphthol AS-T Purified Crystalline is a critical factor that determines its efficacy in multiple applications. The crystalline form ensures a high degree of consistency and reliability, making it indispensable in pharmaceutical and fine chemical manufacturing processes. Recent advancements in purification techniques have further enhanced the quality of this compound, enabling researchers to explore new possibilities in synthetic chemistry.

In the realm of pharmaceutical research, Naphthol AS-T Purified Crystalline has been increasingly utilized as a building block for more complex molecular structures. Its aromatic ring system provides a stable framework for functional group modifications, facilitating the synthesis of novel therapeutic agents. Studies have demonstrated its role in the development of bioactive molecules with potential applications in treating various diseases.

The compound's versatility is further highlighted by its use in agrochemical formulations. Researchers have leveraged its chemical properties to create advanced pesticides and herbicides that are more effective and environmentally friendly. The crystalline form enhances its solubility and stability, making it an ideal candidate for formulation into agrochemical products.

From an industrial perspective, Naphthol AS-T Purified Crystalline plays a pivotal role in the production of high-performance dyes and pigments. Its ability to absorb light across a broad spectrum makes it an excellent chromophore in colorant formulations. The purified crystalline form ensures uniform coloration and durability, which are essential attributes for textile, ink, and coating industries.

Recent research has also explored the potential of Naphthol AS-T Purified Crystalline in material science. Its unique electronic properties have been investigated for applications in organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to facilitate charge transport makes it a promising candidate for developing next-generation electronic devices.

The synthesis of Naphthol AS-T Purified Crystalline involves meticulous chemical processes that ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, reducing waste and energy consumption. This aligns with global efforts to promote sustainable chemistry practices.

In conclusion, Naphthol AS-T Purified Crystalline (CAS No. 92-76-2) is a multifaceted compound with broad applications across multiple industries. Its refined crystalline structure and high purity make it an invaluable resource for researchers and manufacturers alike. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further, driving innovation in chemistry and related fields.